Cas no 831223-52-0 (Decanamide, N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-hexyl-)

• Product name: Decanamide, N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-hexyl-
• CAS No: 831223-52-0
• MF: C₃₈H₇₄N₂O₂
• MW: 591.006371974945
• CID: 677532
• PubChem ID: 71416226

Decanamide, N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-hexyl- Chemical and Physical Properties

Names and Identifiers

• 2-hexyl-N-[(2R)-2-[[(2R)-2-hexyldecanoyl]amino]cyclohexyl]decanamide
• DTXSID10835628
• 2-Hexyl-N-[(2R)-2-{[(2R)-2-hexyldecanoyl]amino}cyclohexyl]decanamide
• 831223-52-0
• Decanamide, N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-hexyl-

• Inchi： InChI=1S/C38H74N2O2/c1-5-9-13-17-19-23-29-33(27-21-15-11-7-3)37(41)39-35-31-25-26-32-36(35)40-38(42)34(28-22-16-12-8-4)30-24-20-18-14-10-6-2/h33-36H,5-32H2,1-4H3,(H,39,41)(H,40,42)/t33-,34?,35-,36?/m1/s1
• InChI Key： QNKGYMCMDMBFEJ-STIJGECFSA-N
• SMILES： CCCCCCCCC(CCCCCC)C(=O)NC1CCCCC1NC(=O)C(CCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 590.57502961g/mol
• Monoisotopic Mass: 590.57502961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 28
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.5
• Topological Polar Surface Area: 58.2Ų